Cas no 339096-26-3 (Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate)

• Product Name: Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate
• CAS No: 339096-26-3
• MDL: MFCD00243754
• CID: 4648693
• Update Time: 2025-05-19

Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate

• MDL： MFCD00243754

Additional information on Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate

Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate: A Comprehensive Overview

Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate, with CAS number 339096-26-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridazine ring system substituted with a fluorophenyl group, a propylsulfanyl moiety, and an ethyl ester group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate involves a series of carefully designed reactions. Researchers have employed various strategies to construct the pyridazine ring, including cyclization reactions and coupling methods. Recent advancements in catalytic chemistry have enabled the efficient construction of this compound with high yields and excellent stereocontrol. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process.

One of the most notable features of this compound is its pharmacological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with inflammatory diseases and cancer. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit COX-2 (cyclooxygenase-2), an enzyme closely linked to inflammation and pain. This property makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate has also been explored for its potential in material science. Its sulfur-containing propylsulfanyl group imparts unique electronic properties to the molecule, making it suitable for applications in semiconductors and optoelectronic devices. Recent studies have demonstrated its ability to enhance the performance of organic photovoltaic cells by improving charge transport properties.

The structural complexity of this compound presents both challenges and opportunities for researchers. The presence of multiple functional groups requires precise control during synthesis to ensure the desired stereochemistry and regioselectivity. However, this complexity also offers a platform for further modification and functionalization. By introducing additional substituents or altering existing ones, scientists can potentially tailor the compound's properties for specific applications.

From an environmental standpoint, the synthesis and application of Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate are being evaluated for their sustainability. Researchers are exploring greener synthesis routes that minimize waste and reduce energy consumption. The use of biocatalysts and renewable feedstocks is gaining traction as a sustainable approach to producing this compound on an industrial scale.

In conclusion, Ethyl 1-(4-fluorophenyl)-6-oxo-4-(propylsulfanyl)-1,6-dihydro-3-pyridazinecarboxylate (CAS No: 339096-26-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and pharmacological research, positions it as a valuable tool for addressing pressing challenges in medicine and materials science.